molecular formula C12H7Br2F2N B8402625 4,6-Dibromo-2-(2,4-difluorophenyl)-3-methylpyridine

4,6-Dibromo-2-(2,4-difluorophenyl)-3-methylpyridine

Cat. No.: B8402625
M. Wt: 362.99 g/mol
InChI Key: ZHGRHBQAFPYVOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,6-Dibromo-2-(2,4-difluorophenyl)-3-methylpyridine is a useful research compound. Its molecular formula is C12H7Br2F2N and its molecular weight is 362.99 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H7Br2F2N

Molecular Weight

362.99 g/mol

IUPAC Name

4,6-dibromo-2-(2,4-difluorophenyl)-3-methylpyridine

InChI

InChI=1S/C12H7Br2F2N/c1-6-9(13)5-11(14)17-12(6)8-3-2-7(15)4-10(8)16/h2-5H,1H3

InChI Key

ZHGRHBQAFPYVOR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C(C=C1Br)Br)C2=C(C=C(C=C2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2,4-dibromo-6-(2,4-difluorophenyl)-5-methylpyridin-3-amine (10 g, 26.4 mmol, 1 eq) in THF (100 mL) was added tert-butylnitrite (4.7 mL, 39.6 mmol, 1.5 eq). The solution warmed and gas evolution was evident. After 2 h, the mixture was heated to and maintained at 60° C. for 45 min. The mixture was cooled and concentrated in vacuo. The product was purified by flash column chromatography eluting with 2% Et2O in hexanes to give 4,6-dibromo-2-(2,4-difluorophenyl)-3-methylpyridine. Mass spectrum (ESI) 362.2 (M+1); 364.2 (M+3); 366.2 (M+5).
Name
2,4-dibromo-6-(2,4-difluorophenyl)-5-methylpyridin-3-amine
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
4.7 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One

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